Cas no 2166884-31-5 (1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride)

• Product Name: 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride
• CAS No: 2166884-31-5
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• CID: 6424811
• PubChem ID: 165753512
• Update Time: 2025-06-10

1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride
• 2166884-31-5
• [1-(oxan-4-yl)cyclopropyl]methanesulfonyl chloride
• EN300-1180033

• Inchi： 1S/C9H15ClO3S/c10-14(11,12)7-9(3-4-9)8-1-5-13-6-2-8/h8H,1-7H2
• InChI Key： NWELXNFGEHXYQP-UHFFFAOYSA-N
• SMILES： ClS(CC1(C2CCOCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride

Introduction to 1-(Oxan-4-yl)cyclopropylmethanesulfonyl Chloride (CAS No. 2166884-31-5)

1-(Oxan-4-yl)cyclopropylmethanesulfonyl chloride (CAS No. 2166884-31-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising applications in the development of novel pharmaceuticals and chemical intermediates.

The molecular structure of 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride consists of a cyclopropyl ring attached to a sulfonyl chloride group, with an additional oxan (tetrahydro-2H-pyran) substituent. The presence of these functional groups imparts specific reactivity and stability properties, making it a valuable building block in synthetic chemistry.

Recent research has highlighted the potential of 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the preparation of bioactive compounds with potential therapeutic applications. The sulfonyl chloride group can readily undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups and enhancing the molecular diversity of the final products.

In the context of medicinal chemistry, 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride has been explored as a key intermediate in the synthesis of novel drug candidates. Its ability to form stable and functionalized derivatives makes it an attractive choice for researchers aiming to develop compounds with improved pharmacological profiles. For example, a research team at a leading pharmaceutical company utilized this compound to synthesize a series of potent inhibitors targeting specific enzymes involved in disease pathways.

The oxan substituent in 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride contributes to its overall conformational flexibility and stability. This property is particularly important in drug design, where maintaining the desired three-dimensional structure is crucial for achieving optimal binding affinity and selectivity. The cyclopropyl ring, on the other hand, adds rigidity to the molecule, which can enhance its pharmacokinetic properties by reducing metabolic degradation.

The synthesis of 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of a cyclopropylmethyl alcohol derivative with thionyl chloride to form the corresponding sulfonyl chloride, followed by substitution with an oxan derivative. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

The safety and handling of 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 1-(oxan-4-yl)cyclopropylmethanesulfonyl chloride (CAS No. 2166884-31-5) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential building block for developing novel pharmaceuticals and chemical intermediates. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.